Dosulepin hydrochloride
Overview
Description
Dosulepin, also known as dothiepin and sold under the brand name Prothiaden among others, is a tricyclic antidepressant (TCA) which is used in the treatment of depression . It acts as a serotonin–norepinephrine reuptake inhibitor (SNRI) and also has other activities including antihistamine, antiadrenergic, antiserotonergic, anticholinergic, and sodium channel-blocking effects .
Synthesis Analysis
The metabolites formed by N-dealkylation of these tricyclic antidepressants contribute to overall poor pharmacokinetics and efficacy . Deuteration of the methyl groups at metabolically active sites has been reported to be a useful strategy for developing more selective and potent antidepressants . This isotopic deuteration can lead to better bioavailability and overall effectiveness .
Molecular Structure Analysis
Dosulepin is a small molecule with a chemical formula of C19H21NS . Its molecular weight is 295.44 g/mol . The IUPAC name for Dosulepin is (3E)-3-dibenzo [b,e]thiepin-11 (6H)-ylidene-N,N-dimethylpropan-1-amine .
Chemical Reactions Analysis
Dosulepin inhibits the reuptake of biogenic amines, increasing available neurotransmitter levels at the synaptic cleft . The metabolites of dosulepin are shown to inhibit 5HT uptake by the human blood platelet .
Physical And Chemical Properties Analysis
Dosulepin hydrochloride has a molecular weight of 331.9 g/mol . Its chemical formula is C19H22ClNS . The InChI Key for Dosulepin hydrochloride is XUPZAARQDNSRJB-SJDTYFKWSA-N .
Scientific Research Applications
Pharmacological Efficacy in Depression Treatment
Dosulepin hydrochloride has been studied for its effectiveness in treating major depressive disorder (MDD), particularly when patients do not respond to selective serotonin reuptake inhibitors (SSRIs). A study found that an eight-week treatment with dosulepin hydrochloride resulted in significant improvements in symptoms of depression, anxiety, and insomnia in patients with MDD who were not responsive to SSRIs (Kumar & Pattojoshi, 2021).
Analytical Method Development
Several studies have focused on developing accurate and reliable methods for the analysis of dosulepin hydrochloride in pharmaceutical formulations. Techniques such as stability indicating RP-HPLC methods have been developed for simultaneous estimation of dosulepin hydrochloride and methylcobalamin in tablet dosage form, offering precise and economic options for routine analysis in pharmaceutical industries and academia (Shah & Shah, 2017). Additionally, methods involving liquid chromatography have been validated for simultaneous estimation of these compounds in combined pharmaceutical dosage forms, indicating the method's stability and high precision (Reddy, Prasad, & Reddy, 2014).
Molecular and Vibrational Analysis
Dosulepin, along with doxepin, has been subjected to theoretical studies to understand their molecular geometries, vibrational frequencies, and other quantum chemical parameters. These studies provide insights into the reactivity of the drug and the possible sites of nucleophilic and electrophilic attacks, contributing to the understanding of the drug's interactions at the molecular level (Shojaie, 2016).
Spectrophotometric Analysis
Dosulepin hydrochloride has been the subject of spectrophotometric analysis, where methods have been described for determining the drug in bulk sample and different dosage forms. These methods rely on the formation of colored ion-associates with various reagents, enabling the quantification of dosulepin hydrochloride in pharmaceutical formulations (Farag, Afifi, & Abd-Rabow, 2011).
Mechanism of Action
Dothiepin Hydrochloride, also known as Dosulepin Hydrochloride or Depresym, is a tricyclic antidepressant (TCA) used in the treatment of depression . Here is an overview of its mechanism of action:
Target of Action
The primary targets of Dothiepin are the noradrenaline transporter (NAT) and serotonin transporter (SERT) . These transporters play a crucial role in the reuptake of noradrenaline and serotonin, two neurotransmitters involved in mood regulation .
Mode of Action
Dothiepin binds to NAT and SERT in an equipotent manner and inhibits their reuptake activity . This inhibition increases the free levels of noradrenaline and serotonin at the synaptic cleft, enhancing neurotransmission .
Biochemical Pathways
The increased levels of noradrenaline and serotonin at the synaptic cleft facilitate noradrenergic and serotoninergic neurotransmission . This facilitation is believed to mediate the antidepressant activity of Dothiepin .
Pharmacokinetics
Dothiepin is readily absorbed from the small intestine and is extensively metabolized on first-pass through the liver into its chief active metabolite, northiaden . Peak plasma concentrations occur within 2-3 hours of oral administration . The bioavailability of Dothiepin is approximately 30% .
Result of Action
The increased neurotransmission resulting from Dothiepin’s action can lead to improved mood and reduced symptoms of depression . Additionally, Dothiepin exhibits anticholinergic, antihistamine, and central sedative properties .
Safety and Hazards
Dosulepin is commonly used only in patients for whom alternative therapies are ineffective due to its toxicity potential . It is not FDA-approved due to low therapeutic index and significant toxicity in overdose . Dosulepin may potentiate the effects of alcohol and narcotic analgesics, also adrenaline and noradrenaline which are contained in some local anaesthetics .
Future Directions
Dosulepin comes in 2 different strengths – either 25mg capsules or 75mg tablets . The usual dose for depression is 75mg to 150mg a day . Your dose may gradually go up to 225mg a day if your specialist recommends it . The maximum dose for depression is 225mg a day . For depression, once you’re feeling better, it’s likely that you’ll continue to take dosulepin for several more months . Most doctors recommend that you take antidepressants for 6 to 12 months after you have stopped feeling depressed .
properties
IUPAC Name |
(3E)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NS.ClH/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19;/h3-6,8-12H,7,13-14H2,1-2H3;1H/b17-11+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUPZAARQDNSRJB-SJDTYFKWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CC/C=C/1\C2=CC=CC=C2CSC3=CC=CC=C31.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
113-53-1 (Parent) |
Source
|
| Record name | Dothiepin hydrochloride [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000897154 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID60873550 |
Source
|
| Record name | (3E)-3-(Dibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine, hydrogen chloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60873550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
331.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25627-36-5, 897-15-4 |
Source
|
| Record name | 1-Propanamine, 3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25627-36-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dothiepin hydrochloride [USAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000897154 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, hydrochloride, (E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025627365 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Depresym | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=172130 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (3E)-3-(Dibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine, hydrogen chloride (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60873550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dosulepin hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.799 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DOTHIEPIN HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3H0042311V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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